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Executive Summary
Tantalum-180m (¹⁸⁰ᵐTa) stands as a unique anomaly in nuclear physics. It is the only naturally

occurring nuclear isomer, a long-lived metastable state of a nucleus, and is the rarest

primordial isotope in the solar system.[1][2] Despite extensive experimental efforts, its

radioactive decay has never been observed, leading to an exceptionally long lower limit for its

half-life.[3][4] This remarkable stability, attributed to a significant spin difference between the

isomeric and ground states, makes ¹⁸⁰ᵐTa a compelling subject for research into nuclear

structure, decay theory, and nucleosynthesis.[5] Furthermore, its unique properties have

positioned it as a novel tool in the search for exotic dark matter. This guide provides a

comprehensive overview of the discovery, history, and experimental investigation of Tantalum-
180m, with a focus on the technical details relevant to researchers in the physical and life

sciences.

Discovery and History
The element Tantalum was first identified in 1802 by Anders Ekeberg. However, the existence

of its naturally occurring isomer, ¹⁸⁰ᵐTa, was not discovered until 1955.[6] This discovery was a

landmark in nuclear science, revealing the existence of a primordial, long-lived excited nuclear

state. The extreme rarity of ¹⁸⁰ᵐTa, with a natural abundance of only 0.012%, and the fact that

its ground state, ¹⁸⁰Ta, is highly unstable with a half-life of just 8.1 hours, further accentuates its

enigmatic nature.[6] The persistence of this metastable state over cosmic timescales presents
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a significant puzzle regarding its origin and survival, challenging our understanding of stellar

nucleosynthesis.[5]

Nuclear Properties of Tantalum-180m
The defining characteristic of ¹⁸⁰ᵐTa is its exceptionally long-lived isomeric state. This

metastability arises from a large difference in nuclear spin between the isomer and its ground

state, a phenomenon known as "spin-suppression".[2] The isomeric state possesses a high

nuclear spin, while all lower-energy states have significantly smaller spins. This disparity makes

a direct decay highly improbable, as it would necessitate a large change in angular momentum,

a forbidden transition in quantum mechanics.[5]

Quantitative Data Summary
The following table summarizes the key nuclear properties of Tantalum-180m, including the

most recent lower limits on its half-life from the MAJORANA Demonstrator experiment.

Property Value Reference

Isotopic Symbol ¹⁸⁰ᵐTa

Natural Abundance 0.012% [1]

Excitation Energy 77 keV [6]

Spin and Parity (J^π) 9⁻

Half-life (Lower Limit)
> 1.5 x 10¹⁹ years (for β⁻

decay to ¹⁸⁰W)
[7]

> 1.3 x 10¹⁹ years (for EC to

the ground state of ¹⁸⁰Hf)
[5]

> 1.1 x 10¹⁹ years (for EC to

the 2+ state of ¹⁸⁰Hf)
[5]

Ground State (¹⁸⁰Ta) Half-life 8.1 hours [6]

Potential Decay Pathways of Tantalum-180m
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The decay of ¹⁸⁰ᵐTa has not been observed, but theoretical models predict three primary decay

channels. The extreme hindrance of these decays is due to the large spin difference between

the initial and final states.

Beta (β⁻) Decay: ¹⁸⁰ᵐTa could decay to Tungsten-180 (¹⁸⁰W).

Electron Capture (EC): It could capture an atomic electron and transform into Hafnium-180

(¹⁸⁰Hf).

Isomeric Transition (IT): A gamma ray or conversion electron could be emitted, leading to the

short-lived ground state of ¹⁸⁰Ta.

The following diagram illustrates these potential decay pathways.
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Caption: A diagram illustrating the three theoretically possible decay modes of Tantalum-180m.

Experimental Search for Tantalum-180m Decay
The quest to observe the decay of ¹⁸⁰ᵐTa has driven the development of highly sensitive, ultra-

low background experiments. Two of the most significant efforts are the HADES experiment

and the MAJORANA Demonstrator.

The HADES Experiment
The High Activity Disposal Experimental Site (HADES) is an underground research laboratory

in Mol, Belgium, providing significant shielding from cosmic radiation.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1222186?utm_src=pdf-body-img
https://www.benchchem.com/product/b1222186?utm_src=pdf-body
https://www.benchchem.com/product/b1222186?utm_src=pdf-body
https://www.sciencenews.org/article/rarest-nucleus-reluctant-decay
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol:

Sample Preparation: A sample of natural tantalum, typically in the form of high-purity disks, is

used. In one experiment, 1.5 kilograms of tantalum containing approximately 180 milligrams

of ¹⁸⁰ᵐTa was utilized.[1]

Detector Setup: The tantalum sample is placed between two high-purity germanium (HPGe)

detectors. HPGe detectors are chosen for their excellent energy resolution, which is crucial

for identifying the faint gamma-ray signals expected from the decay.[1]

Low-Background Environment: The entire setup is housed within a multi-layered shield of

lead and copper to minimize background radiation from the surrounding environment. The

underground location further reduces the cosmic-ray-induced background.

Data Acquisition: The detectors continuously monitor the tantalum sample for any gamma-

ray emissions. The data is collected over long periods, often many months, to maximize the

probability of observing a rare decay event. The HADES experiment, for instance, ran for

244 days.[1]

Data Analysis: The collected energy spectra are meticulously analyzed for any peaks that

would correspond to the expected gamma-ray energies from the decay of ¹⁸⁰ᵐTa.

The MAJORANA Demonstrator
The MAJORANA Demonstrator, located at the Sanford Underground Research Facility (SURF)

in South Dakota, was originally designed to search for neutrinoless double-beta decay. Its

exceptionally low-background environment and high-resolution detectors made it an ideal

instrument to repurpose for the search for ¹⁸⁰ᵐTa decay.[3][9]

Experimental Protocol:

Enhanced Sample Size: A significantly larger sample of 17.4 kilograms of natural tantalum,

containing about 2.088 grams of ¹⁸⁰ᵐTa, was installed within the detector array.[2]

Advanced Detector Array: The experiment utilizes an array of 23 p-type point-contact high-

purity germanium detectors. This larger array increases the detection efficiency compared to

previous experiments.[2]
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Extreme Low-Background Conditions: The MAJORANA Demonstrator is situated nearly a

mile underground, providing immense cosmic ray shielding. The detector itself is constructed

from ultra-pure materials and is enclosed in a compact, graded shield of lead and copper, all

within a cleanroom environment.

Data Acquisition and Processing: Data is collected over a period of years. The raw data

undergoes a sophisticated analysis pipeline to reject noise and background events. This

includes pulse shape discrimination techniques to distinguish between single-site energy

depositions (characteristic of the expected signal) and multi-site events (more likely to be

background).

Sensitivity: These enhancements have allowed the MAJORANA Demonstrator to set the

most stringent limits on the half-life of ¹⁸⁰ᵐTa to date, pushing the boundaries of sensitivity by

one to two orders of magnitude beyond previous experiments.[7]

The following diagram illustrates the general workflow for these low-background search

experiments.
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General Workflow for Low-Background Tantalum-180m Decay Search
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Caption: A simplified workflow diagram for experiments searching for the decay of Tantalum-
180m.

Implications for Science and Medicine
The study of Tantalum-180m has profound implications across various scientific disciplines:

Nuclear Physics: The extreme stability of ¹⁸⁰ᵐTa provides a unique laboratory for testing and

refining models of nuclear structure and decay. Understanding the mechanisms that so
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effectively hinder its decay can provide deep insights into the fundamental forces at play

within the atomic nucleus.[3]

Astrophysics: The very existence of ¹⁸⁰ᵐTa in nature is a puzzle for theories of

nucleosynthesis. It is not readily produced in the primary stellar processes that create heavy

elements. Its origin is a topic of active debate, with potential production mechanisms

including neutrino interactions in supernovae.[5]

Dark Matter Research: The stored energy within the ¹⁸⁰ᵐTa nucleus makes it a sensitive

detector for certain models of exotic dark matter. A collision with a dark matter particle could

potentially de-excite the isomer, releasing a detectable gamma-ray signal.[6]

Potential for Drug Development (Indirect): While not directly applicable to drug development,

the advanced detector technologies and ultra-low background techniques pioneered in the

search for rare events like the decay of ¹⁸⁰ᵐTa have broader applications. These methods

can be adapted for highly sensitive radioisotope tracing and medical imaging, potentially

enabling the detection of minute quantities of radiolabeled compounds in preclinical and

clinical research.

Conclusion
Tantalum-180m remains one of the most intriguing and challenging subjects in nuclear

physics. Its discovery and the ongoing quest to observe its decay have pushed the boundaries

of experimental sensitivity and our theoretical understanding of the atomic nucleus. For

researchers and scientists, the story of ¹⁸⁰ᵐTa is a testament to the pursuit of knowledge at the

frontiers of science, where the investigation of a single, exceptionally rare isotope can have far-

reaching implications for our understanding of the universe and the fundamental laws that

govern it. The advanced experimental techniques developed in this pursuit also hold the

potential for cross-disciplinary applications, including in the realm of highly sensitive analytical

measurements relevant to various scientific fields.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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